Cas no 1388156-40-8 (N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide)

• Product Name: N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide
• CAS No: 1388156-40-8
• MF: C₃₅H₇₁NO₃
• MW: 553.943151712418
• CID: 4596233
• PubChem ID: 52931125
• Update Time: 2025-05-22

N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide Chemical and Physical Properties

Names and Identifiers

• C17 dihydro Ceramide (d18:0/17:0)
• C17-dihydro-Ceramide (N-hetpadecanoyl)
• LMSP02020022
• N-(heptadecanoyl)-sphinganine
• 1388156-40-8
• CHEBI:188226
• N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide
• N-((2S,3R)-1,3-Dihydroxyoctadecan-2-yl)heptadecanamide
• Cer(d18:0/17:0)
• SCHEMBL5180200
• Cer(35:0)
• N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]heptadecanamide

• Inchi： 1S/C35H71NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35(39)36-33(32-37)34(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-34,37-38H,3-32H2,1-2H3,(H,36,39)/t33-,34+/m0/s1
• InChI Key： QZDZZVCCCYWHDN-SZAHLOSFSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)CCCCCCCCCCCCCCC)(=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 553.54339513g/mol
• Monoisotopic Mass: 553.54339513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 32
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 69.6Ų

Additional information on N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide

Comprehensive Guide to N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide (CAS No. 1388156-40-8)

N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide (CAS No. 1388156-40-8) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of fatty acid derivatives and is characterized by its two hydroxyl groups and a long hydrocarbon chain. Its systematic name reflects its stereochemistry and functional groups, making it a subject of interest in biochemical and pharmaceutical research.

The compound N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide has gained attention due to its potential applications in lipid metabolism studies and as a building block for more complex molecules. Researchers are particularly interested in its role in modulating cellular processes, given its structural similarity to naturally occurring lipids. The CAS No. 1388156-40-8 ensures precise identification in scientific literature and commercial catalogs.

One of the key features of N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide is its amphiphilic nature, which allows it to interact with both aqueous and lipid environments. This property makes it valuable in formulating drug delivery systems, where controlled release and biocompatibility are critical. The hydroxyl groups enhance its solubility in polar solvents, while the long alkyl chains contribute to its stability in non-polar matrices.

In recent years, the demand for specialized lipid derivatives like N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide has surged, driven by advancements in personalized medicine and targeted therapies. Researchers are exploring its potential in designing novel therapeutics for metabolic disorders and inflammatory conditions. The compound’s unique structure also makes it a candidate for studying membrane dynamics and lipid-protein interactions.

The synthesis of N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide (CAS No. 1388156-40-8) involves multi-step organic reactions, often starting from readily available fatty acids. Purification techniques such as column chromatography and recrystallization are employed to achieve high purity, which is essential for research and industrial applications. Analytical methods like NMR and mass spectrometry are routinely used to confirm its identity and assess its quality.

From a commercial perspective, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its price and availability can vary depending on the scale of production and purity requirements. Researchers often seek custom synthesis services to obtain derivatives or isotopically labeled versions for advanced studies.

Given the growing interest in bioactive lipids, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide is frequently discussed in scientific forums and publications. Topics such as its role in cell signaling, its potential as a biomarker, and its use in nanotechnology are hot areas of investigation. The compound’s CAS No. 1388156-40-8 serves as a reliable reference for literature searches and regulatory documentation.

For those working in drug discovery, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide offers a versatile scaffold for designing new molecules. Its compatibility with biological systems and tunable properties make it an attractive candidate for medicinal chemistry projects. Researchers are also investigating its use in cosmetic formulations, where lipid-based ingredients are prized for their moisturizing and barrier-enhancing effects.

In summary, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-heptadecanamide (CAS No. 1388156-40-8) is a compound of significant scientific and commercial interest. Its unique structure, combined with its potential applications in healthcare and materials science, ensures its relevance in ongoing research. As the field of lipidomics continues to expand, this compound is likely to play an increasingly important role in unlocking new therapeutic and technological possibilities.